Dihydrothymine Dihydrothymine 5,6-dihydrothymine is a pyrimidone obtained by formal addition of hydrogen across the 5,6-position of thymine. It has a role as a metabolite, a human metabolite and a mouse metabolite. It is functionally related to a thymine.
Dihydrothymine is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Dihydrothymine is a natural product found in Daphnia pulex, Homo sapiens, and other organisms with data available.
Dihydrothymine is an intermediate breakdown product of thymine. Dihydropyrimidine dehydrogenase catalyzes the reduction of thymine to 5, 6-dihydrothymine then dihydropyrimidinase hydrolyzes 5, 6-dihydrothymine to N-carbamyl-b-alanine. Finally, beta-ureidopropionase catalyzes the conversion of N-carbamyl-b-alanine to beta-alanine. Patients with dihydropyrimidinase deficiency exhibit highly increased concentrations of 5, 6-dihydrouracil and 5, 6-dihydrothymine and moderately increased concentrations of uracil and thymine can be detected in urine.
Brand Name: Vulcanchem
CAS No.: 696-04-8
VCID: VC21145813
InChI: InChI=1S/C5H8N2O2/c1-3-2-6-5(9)7-4(3)8/h3H,2H2,1H3,(H2,6,7,8,9)
SMILES: CC1CNC(=O)NC1=O
Molecular Formula: C5H8N2O2
Molecular Weight: 128.13 g/mol

Dihydrothymine

CAS No.: 696-04-8

Cat. No.: VC21145813

Molecular Formula: C5H8N2O2

Molecular Weight: 128.13 g/mol

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Dihydrothymine - 696-04-8

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Description 5,6-dihydrothymine is a pyrimidone obtained by formal addition of hydrogen across the 5,6-position of thymine. It has a role as a metabolite, a human metabolite and a mouse metabolite. It is functionally related to a thymine.
Dihydrothymine is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Dihydrothymine is a natural product found in Daphnia pulex, Homo sapiens, and other organisms with data available.
Dihydrothymine is an intermediate breakdown product of thymine. Dihydropyrimidine dehydrogenase catalyzes the reduction of thymine to 5, 6-dihydrothymine then dihydropyrimidinase hydrolyzes 5, 6-dihydrothymine to N-carbamyl-b-alanine. Finally, beta-ureidopropionase catalyzes the conversion of N-carbamyl-b-alanine to beta-alanine. Patients with dihydropyrimidinase deficiency exhibit highly increased concentrations of 5, 6-dihydrouracil and 5, 6-dihydrothymine and moderately increased concentrations of uracil and thymine can be detected in urine.
CAS No. 696-04-8
Molecular Formula C5H8N2O2
Molecular Weight 128.13 g/mol
IUPAC Name 5-methyl-1,3-diazinane-2,4-dione
Standard InChI InChI=1S/C5H8N2O2/c1-3-2-6-5(9)7-4(3)8/h3H,2H2,1H3,(H2,6,7,8,9)
Standard InChI Key NBAKTGXDIBVZOO-UHFFFAOYSA-N
SMILES CC1CNC(=O)NC1=O
Canonical SMILES CC1CNC(=O)NC1=O

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